Cas no 1227581-89-6 (6-Amino-3-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1227581-89-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4689277
• Update Time: 2025-06-08

6-Amino-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-amino-3-methoxy-2-(trifluoromethyl)pyridine
• FCH1155760
• 2-Amino-5-methoxy-6-(trifluoromethyl)pyridine
• 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H7F3N2O/c1-13-4-2-3-5(11)12-6(4)7(8,9)10/h2-3H,1H3,(H2,11,12)
• InChI Key： XIGJKGOULSRXFJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(N)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 48.1

Additional information on 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine (CAS: 1227581-89-6) in Chemical Biology and Pharmaceutical Research

The compound 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine (CAS: 1227581-89-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by its trifluoromethyl and methoxy substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting complex diseases.

One of the most notable applications of 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine is its role in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The trifluoromethyl group in the compound enhances the binding affinity and metabolic stability of the resulting inhibitors, making it a valuable scaffold in medicinal chemistry.

In addition to its applications in kinase inhibitor development, recent research has explored the use of 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine in the design of novel agrochemicals. A study conducted by researchers at the University of California, Davis, revealed that derivatives of this compound exhibit potent herbicidal activity, offering a promising avenue for the development of next-generation crop protection agents. The methoxy and trifluoromethyl groups contribute to the compound's ability to disrupt key enzymatic pathways in weeds, providing a sustainable alternative to traditional herbicides.

Another groundbreaking application of this compound lies in the field of positron emission tomography (PET) imaging. A 2022 study in the journal Bioorganic & Medicinal Chemistry Letters reported the synthesis of a radiolabeled derivative of 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine for use as a PET tracer. The compound's ability to cross the blood-brain barrier and its high binding specificity make it an excellent candidate for imaging neurological disorders such as Alzheimer's disease and Parkinson's disease.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine. Recent advancements in catalytic methods, particularly those involving palladium-catalyzed cross-coupling reactions, have improved the efficiency of its synthesis. However, further research is needed to address issues related to yield and purity, especially for pharmaceutical-grade applications. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the potential of this compound.

In conclusion, 6-Amino-3-methoxy-2-(trifluoromethyl)pyridine (CAS: 1227581-89-6) represents a versatile and highly valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development and medical imaging, underscoring its importance in modern science. Continued research and innovation in this area are expected to yield even more groundbreaking discoveries in the near future.